Cas no 7480-31-1 (2(3H)-Benzoxazolone, hexahydro-, trans-)
7480-31-1 structure
Product Name:2(3H)-Benzoxazolone, hexahydro-, trans-
CAS No:7480-31-1
MF:C7H11NO2
MW:141.167742013931
CID:540517
PubChem ID:11446383
Update Time:2025-04-19
2(3H)-Benzoxazolone, hexahydro-, trans- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, hexahydro-, trans-
- 7480-31-1
- DTXSID70466038
- AKOS006349740
-
- Inchi： 1S/C7H11NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h5-6H,1-4H2,(H,8,9)/t5-,6-/m1/s1
- InChI Key： MZZMFGLUGZUKRI-PHDIDXHHSA-N
- SMILES： O1C(N[C@@H]2CCCC[C@@H]12)=O
Computed Properties
- Exact Mass: 141.07903
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2(3H)-Benzoxazolone, hexahydro-, trans- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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